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Compound of Interest

Compound Name: ZINC110492

Cat. No.: B15546604

Disclaimer: No specific Safety Data Sheet (SDS) for ZINC110492 was publicly available at the
time of this writing. The following guidance is based on the safety information for structurally
related zinc-containing compounds, primarily Zinc Diethyldithiocarbamate, and general
laboratory safety principles. Researchers must conduct a thorough risk assessment before
handling this compound and consult their institution's safety office.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with ZINC110492. Our aim is to furnish you with the
necessary procedural knowledge to ensure safe handling, storage, and disposal, thereby
fostering a secure and productive research environment.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is paramount to mitigate risks associated with
handling ZINC110492. The following table summarizes the recommended PPE based on the
potential hazards of similar zinc compounds.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15546604?utm_src=pdf-interest
https://www.benchchem.com/product/b15546604?utm_src=pdf-body
https://www.benchchem.com/product/b15546604?utm_src=pdf-body
https://www.benchchem.com/product/b15546604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Safety Operating Guide

Check Availability & Pricing

Body Part Recommended Protection Rationale
Safety glasses with side ) )
_ Protects against potential eye
shields or goggles. A face S o
Eyes ) ] irritation or injury from dust
shield may be required for )
particles or splashes.[1]
splash hazards.
Chemically resistant gloves ] i
o Prevents skin contact, which
(e.g., nitrile). Gloves must be o )
Hands ) may cause irritation or allergic
inspected before use and i
) reactions.[1][2]
disposed of properly.
Protects against contamination
Body Laboratory coat.

of personal clothing.

Respiratory

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary if dust is
generated or if working outside

a fume hood.

Minimizes inhalation of
potentially harmful dust or

aerosols.[2]

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of ZINC110492

and ensuring a safe laboratory environment.

Engineering Controls:

e Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust formation.[1][2]

* An emergency eyewash station and safety shower should be readily accessible.[3]

Handling Procedures:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

» Wash hands thoroughly after handling.[1][2]
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» Do not eat, drink, or smoke in the handling area.[2]

e Avoid contact with skin and eyes.[2]

Storage Conditions:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]
o Keep away from oxidizing agents, strong acids, and strong bases.[3]

Accidental Release and Disposal

In the event of a spill or at the end of its lifecycle, ZINC110492 must be managed appropriately
to prevent environmental contamination and ensure personnel safety.

Accidental Release Measures:

Evacuate: Clear the area of all non-essential personnel.
o Ventilate: Ensure adequate ventilation.
o Contain: Prevent further spread of the material.

o Clean-up: For solid spills, carefully sweep or scoop up the material to avoid creating dust
and place it in a suitable, labeled container for disposal.[1]

o Decontaminate: Clean the spill area thoroughly.
Disposal:

o Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[2]

o Contaminated packaging should be treated as the chemical itself.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[1][3]

Remove contaminated clothing. Wash the
i affected area with soap and plenty of water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation develops.[1][3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1][3]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of a representative
organozinc compound, Zinc Diethyldithiocarbamate. These values should be considered as
estimates for ZINC110492.
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Property Value

Appearance White to off-white powder
Odor No data available

pH No data available

Melting Point/Freezing Point

179-181°C

Boiling Point

No data available

Flash Point

No data available

Evaporation Rate

No data available

Flammability

No data available

Vapor Pressure

No data available

Vapor Density

No data available

Relative Density

No data available

Solubility

Insoluble in water

Partition Coefficient

No data available

Auto-ignition Temperature

No data available

Decomposition Temperature

No data available

Viscosity

No data available

Experimental Protocols

Detailed experimental protocols for ZINC110492 are not publicly available. Researchers should

develop their own protocols based on the specific requirements of their experiments,

incorporating the safety and handling information provided in this document.

Visual Workflow for Handling ZINC110492

The following diagram illustrates the standard operational workflow for the safe handling and

disposal of ZINC110492.
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Caption: Workflow for Safe Handling and Disposal of ZINC110492.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ZINC110492]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546604#personal-protective-equipment-for-
handling-zinc110492]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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